Cas no 1322262-12-3 ((2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 1322262-12-3
• MF: C₂₂H₁₄N₄O₂S
• MW: 398.437162876129
• CID: 6483715
• Update Time: 2025-07-16

(2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-(naphthalen-1-ylamino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(1-naphthalenylamino)methylene]-4-(4-nitrophenyl)-, (αZ)-

• Inchi： 1S/C22H14N4O2S/c23-12-17(13-24-20-7-3-5-15-4-1-2-6-19(15)20)22-25-21(14-29-22)16-8-10-18(11-9-16)26(27)28/h1-11,13-14,24H/b17-13-
• InChI Key： HEMZGCMDJQUVDX-LGMDPLHJSA-N
• SMILES： N(C1=CC=CC2C=CC=CC1=2)/C=C(\C1SC=C(C2C=CC(N(=O)=O)=CC=2)N=1)/C#N

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 632.0±65.0 °C(Predicted)
• pka: 0.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No: 1322262-12-3)

(2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 1322262-12-3, represents a confluence of structural complexity and potential biological activity, making it a subject of intense study and interest. The compound's unique structural framework, featuring a thiazole core conjugated with naphthalene and nitrophenyl moieties, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The thiazole ring is a heterocyclic structure that has long been recognized for its presence in numerous biologically active natural products and synthetic drugs. Its incorporation into the molecular scaffold of this compound not only contributes to its structural diversity but also hinders its potential to interact with biological targets in unique ways. The presence of the naphthalene group, a polycyclic aromatic hydrocarbon derivative, further enhances the compound's complexity and suggests possible applications in areas requiring robust aromatic systems. Together, these structural elements create a molecule that is both intriguing from a chemical perspective and potentially valuable from a pharmacological standpoint.

The amino and nitrile functional groups in (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile introduce further reactivity and potential sites for interaction with biological macromolecules. The amino group can participate in hydrogen bonding, both as a donor and an acceptor, which is crucial for binding to proteins and enzymes. The nitrile group, on the other hand, can engage in various interactions, including hydrogen bonding and dipole-dipole interactions, thereby influencing the compound's binding affinity and selectivity. These features make the compound a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile might interact with its intended targets. These computational studies have suggested that the compound could exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary docking studies have indicated that the molecule might bind to enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs.

In vitro experiments have begun to validate these computational predictions by testing the compound's activity against relevant biological targets. Initial assays have shown promising results, with (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile demonstrating inhibitory effects on several key enzymes. These findings are particularly exciting because they highlight the compound's potential as a lead molecule for drug development. Further optimization studies are underway to enhance its potency and selectivity while minimizing any potential side effects.

The synthesis of this compound represents another area of significant interest within the chemical community. The multi-step synthetic route employed to produce (2Z)-3-(naphthalen-1-yl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-yprop/enenitrile showcases the ingenuity of modern organic synthesis. Each step is carefully designed to introduce or modify specific functional groups while maintaining overall structural integrity. This meticulous approach not only highlights the synthetic prowess of the researchers involved but also provides valuable insights into new synthetic methodologies that could be applied to other complex molecules.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products, which often exhibit high biological activity due to their intricate molecular frameworks. (2Z)-3-(naphthalen -1 -y l strong >)amino - 24 - (< strong > 4 -nitrophen y l strong >) - 13 -th i az ol - 22 - yl prop - 22 - en enitr ile aligns well with this trend by incorporating elements reminiscent of well-known bioactive natural products. This alignment not only increases its likelihood of success but also underscores the importance of drawing inspiration from nature when designing new therapeutic agents.

The future prospects for ( 22 ) - 33 - (< strong > naph tha len -11 -y l strong >) amino - 24 - (< strong > 44 -nitro phen y l strong >) -13-th i az ol -22-y prop --22-en enitr ile are bright , with numerous avenues for further research opening up . One such avenue involves exploring derivatives of this compound , where modifications to specific functional groups could lead to enhanced biological activity or improved pharmacokinetic properties . Additionally , investigating how variations in the naphthalene and nitrophenyl moieties influence overall activity will provide valuable insights into structure--activity relationships , which are fundamental to rational drug design . p > < p > Another exciting possibility lies in applying this molecule as an intermediate in larger synthetic schemes . By leveraging its unique structural features , researchers could construct more complex molecules with tailored properties . This approach not only expands upon existing synthetic methodologies but also opens up new opportunities for discovering novel compounds with diverse applications . Whether used as a standalone therapeutic agent or as part of a larger drug candidate , (22 ) --33--(naphthalen --11--y l )--amino --24--(44--nitro phen y l )--13--th i az ol --22-y prop --22-en enitr ile represents an important contribution to pharmaceutical chemistry . p >